Cas no 1261799-95-4 (4-(Difluoromethoxy)-2-(difluoromethyl)benzothiazole)

• Product Name: 4-(Difluoromethoxy)-2-(difluoromethyl)benzothiazole
• CAS No: 1261799-95-4
• MF: C₉H₅F₄NOS
• MW: 251.200714826584
• CID: 4820788
• Update Time: 2025-06-20

4-(Difluoromethoxy)-2-(difluoromethyl)benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-2-(difluoromethyl)benzothiazole

• Inchi： 1S/C9H5F4NOS/c10-7(11)8-14-6-4(15-9(12)13)2-1-3-5(6)16-8/h1-3,7,9H
• InChI Key： CISANXURZOKKBT-UHFFFAOYSA-N
• SMILES： S1C(C(F)F)=NC2C(=CC=CC1=2)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• XLogP3: 4
• Topological Polar Surface Area: 50.4

Additional information on 4-(Difluoromethoxy)-2-(difluoromethyl)benzothiazole

4-(Difluoromethoxy)-2-(difluoromethyl)benzothiazole: A Comprehensive Overview

4-(Difluoromethoxy)-2-(difluoromethyl)benzothiazole (CAS No. 1261799-95-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of 4-(Difluoromethoxy)-2-(difluoromethyl)benzothiazole make it a promising candidate for various therapeutic applications.

The molecular structure of 4-(Difluoromethoxy)-2-(difluoromethyl)benzothiazole consists of a benzothiazole core with difluoromethoxy and difluoromethyl substituents. These fluorine-containing functional groups are known to enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. The presence of these groups also influences the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have explored the potential of 4-(Difluoromethoxy)-2-(difluoromethyl)benzothiazole in various biological systems. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, 4-(Difluoromethoxy)-2-(difluoromethyl)benzothiazole has shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, particularly those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest. Mechanistic studies have revealed that the compound targets key signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic profile of 4-(Difluoromethoxy)-2-(difluoromethyl)benzothiazole has been extensively studied to optimize its therapeutic potential. In vivo experiments in animal models have shown that the compound has good oral bioavailability and a favorable half-life, making it suitable for oral administration. Furthermore, it exhibits low toxicity at therapeutic doses, which is a critical factor for clinical development.

To further understand the biological activities and mechanisms of action of 4-(Difluoromethoxy)-2-(difluoromethyl)benzothiazole, researchers have employed a variety of techniques, including molecular docking studies and in vitro assays. These studies have provided valuable insights into the interactions between the compound and its target proteins, which can guide the rational design of more potent derivatives.

The safety profile of 4-(Difluoromethoxy)-2-(difluoromethyl)benzothiazole is another important aspect that has been investigated. Toxicological studies have shown that the compound is well-tolerated at therapeutic concentrations and does not exhibit significant adverse effects on major organs or systems. However, ongoing research is necessary to fully assess its long-term safety and potential side effects.

In conclusion, 4-(Difluoromethoxy)-2-(difluoromethyl)benzothiazole (CAS No. 1261799-95-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Continued research into its biological activities and mechanisms will undoubtedly contribute to the advancement of drug discovery and development in this field.